Cu(II)astm
Cu(II)astm
Cu-ATSM is a copper-containing compound with diverse biological activities. It inhibits ferroptotic cell death induced by RSL3, erastin, or iron(II) (EC50s = 134, 169, and 171 nM, respectively), as well as RSL3-, erastin-, or iron-induced lipid peroxidation in N27 rat mesencephalic cells when used at a concentration of 1 µM. Cu-ATSM (30 mg/kg per day) increases mutant superoxide dismutase (SOD1G37R) protein levels, metalation, and activity in the spinal cord in the SOD1G37R transgenic mouse model of amyotrophic lateral sclerosis (ALS). It also increases the number of α-motor neurons and reduces oxidatively modified proteins in the spinal cord, as well as increases the latency to fall in the rotarod test in the same ALS mouse model. Cu-ATSM containing positron-emitting copper isotopes has been used in PET imaging applications for selective labeling of hypoxic tissue.
The metallo-protein Cu/Zn-superoxide dismutase (SOD1) is a ubiquitous enzyme responsible for scavenging superoxide radicals. Mutations in SOD1, which alter its metal binding capacity and can result in protein misfolding and aggregation, have been linked to familial amyotrophic lateral sclerosis (ALS). Cu-ATSM is an orally bioavailable, blood-brain barrier permeable complex that has traditionally been used in cellular imaging experiments to selectively label hypoxic tissue via its susceptibility to reduction by oxygen-depleted mitochondria. More recently, Cu-ATSM has been reported to improve locomotor function and survival in a transgenic ALS mouse model by delivering copper specifically to cells in the spinal cords of mice producing misfolded SOD1 proteins. Copper chaperone for SOD (CCS) is presumed to utilize the copper from Cu-ATSM to prevent misfolding of the SOD1 protein.
The metallo-protein Cu/Zn-superoxide dismutase (SOD1) is a ubiquitous enzyme responsible for scavenging superoxide radicals. Mutations in SOD1, which alter its metal binding capacity and can result in protein misfolding and aggregation, have been linked to familial amyotrophic lateral sclerosis (ALS). Cu-ATSM is an orally bioavailable, blood-brain barrier permeable complex that has traditionally been used in cellular imaging experiments to selectively label hypoxic tissue via its susceptibility to reduction by oxygen-depleted mitochondria. More recently, Cu-ATSM has been reported to improve locomotor function and survival in a transgenic ALS mouse model by delivering copper specifically to cells in the spinal cords of mice producing misfolded SOD1 proteins. Copper chaperone for SOD (CCS) is presumed to utilize the copper from Cu-ATSM to prevent misfolding of the SOD1 protein.
Brand Name:
Vulcanchem
CAS No.:
68341-09-3
VCID:
VC21244048
InChI:
InChI=1S/C8H16N6S2.Cu/c1-5(11-13-7(15)9-3)6(2)12-14-8(16)10-4;/h1-4H3,(H2,9,13,15)(H2,10,14,16);/q;+2/p-2/b11-5+,12-6+;
SMILES:
CC(=NNC(=NC)[S-])C(=NNC(=NC)[S-])C.[Cu+2]
Molecular Formula:
C8H14CuN6S2
Molecular Weight:
321.9 g/mol
Cu(II)astm
CAS No.: 68341-09-3
Cat. No.: VC21244048
Molecular Formula: C8H14CuN6S2
Molecular Weight: 321.9 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Cu-ATSM is a copper-containing compound with diverse biological activities. It inhibits ferroptotic cell death induced by RSL3, erastin, or iron(II) (EC50s = 134, 169, and 171 nM, respectively), as well as RSL3-, erastin-, or iron-induced lipid peroxidation in N27 rat mesencephalic cells when used at a concentration of 1 µM. Cu-ATSM (30 mg/kg per day) increases mutant superoxide dismutase (SOD1G37R) protein levels, metalation, and activity in the spinal cord in the SOD1G37R transgenic mouse model of amyotrophic lateral sclerosis (ALS). It also increases the number of α-motor neurons and reduces oxidatively modified proteins in the spinal cord, as well as increases the latency to fall in the rotarod test in the same ALS mouse model. Cu-ATSM containing positron-emitting copper isotopes has been used in PET imaging applications for selective labeling of hypoxic tissue. The metallo-protein Cu/Zn-superoxide dismutase (SOD1) is a ubiquitous enzyme responsible for scavenging superoxide radicals. Mutations in SOD1, which alter its metal binding capacity and can result in protein misfolding and aggregation, have been linked to familial amyotrophic lateral sclerosis (ALS). Cu-ATSM is an orally bioavailable, blood-brain barrier permeable complex that has traditionally been used in cellular imaging experiments to selectively label hypoxic tissue via its susceptibility to reduction by oxygen-depleted mitochondria. More recently, Cu-ATSM has been reported to improve locomotor function and survival in a transgenic ALS mouse model by delivering copper specifically to cells in the spinal cords of mice producing misfolded SOD1 proteins. Copper chaperone for SOD (CCS) is presumed to utilize the copper from Cu-ATSM to prevent misfolding of the SOD1 protein. |
|---|---|
| CAS No. | 68341-09-3 |
| Molecular Formula | C8H14CuN6S2 |
| Molecular Weight | 321.9 g/mol |
| IUPAC Name | copper;N'-methyl-N-[(E)-[(3E)-3-[(N-methyl-C-sulfidocarbonimidoyl)hydrazinylidene]butan-2-ylidene]amino]carbamimidothioate |
| Standard InChI | InChI=1S/C8H16N6S2.Cu/c1-5(11-13-7(15)9-3)6(2)12-14-8(16)10-4;/h1-4H3,(H2,9,13,15)(H2,10,14,16);/q;+2/p-2/b11-5+,12-6+; |
| Standard InChI Key | SBHDKYTVDCRMOE-JPAPVDFESA-L |
| Isomeric SMILES | C/C(=N\NC(=NC)[S-])/C(=N/NC(=NC)[S-])/C.[Cu+2] |
| SMILES | CC(=NNC(=NC)[S-])C(=NNC(=NC)[S-])C.[Cu+2] |
| Canonical SMILES | CC(=NNC(=NC)[S-])C(=NNC(=NC)[S-])C.[Cu+2] |
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